Cas no 1341993-84-7 (3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 1341993-84-7
• MF: C₁₁H₁₂FN₃
• MW: 205.231485366821
• CID: 6517875
• PubChem ID: 63210704
• Update Time: 2025-05-20

3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-5-amine
• 1341993-84-7
• AKOS012513221
• EN300-1147621

• Inchi： 1S/C11H12FN3/c1-7-5-8(3-4-9(7)12)10-6-11(13)15(2)14-10/h3-6H,13H2,1-2H3
• InChI Key： SKEWZTGGFHEPBR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 205.10152556g/mol
• Monoisotopic Mass: 205.10152556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-5-amine

Introduction to 3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1341993-84-7)

3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-5-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 1341993-84-7, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this pyrazole derivative incorporates a 4-fluoro-3-methylphenyl group, which contributes to its distinct chemical properties and reactivity. Such structural features are often exploited in the design of novel therapeutic agents, particularly in the pursuit of targeted therapies for various diseases.

The pyrazol-5-amine core of this molecule is a well-studied scaffold in medicinal chemistry, known for its versatility in biological interactions. Pyrazole derivatives have been extensively explored for their pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of an amino group at the 5-position further enhances the compound's potential as a pharmacophore, enabling interactions with biological targets such as enzymes and receptors. This makes 3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-5-amine a promising candidate for further investigation in the development of new drugs.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced bioavailability and metabolic stability. The 4-fluoro substituent in this compound is particularly noteworthy, as fluorine atoms can modulate the electronic properties of the molecule, influencing its binding affinity and selectivity. This has led to increased interest in fluorinated pyrazoles as building blocks for drug discovery. Studies have demonstrated that the introduction of fluorine at specific positions can improve the pharmacokinetic profiles of drug candidates, making them more effective and less prone to degradation.

The methyl group at the 1-position of the pyrazole ring in 3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-5-amine also plays a crucial role in determining its chemical behavior. Methyl groups are commonly used in medicinal chemistry to enhance lipophilicity and solubility, which are critical factors for drug absorption and distribution. The combination of these structural elements—4-fluoro, methyl, and pyrazol-5-amine—makes this compound a fascinating subject for further exploration.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting costly wet-lab experiments. Virtual screening techniques have been employed to identify potential hits from large libraries of compounds, including derivatives like 3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-5-amine. These computational methods have revealed that this compound exhibits promising interactions with various biological targets, suggesting its utility in treating conditions such as inflammation and cancer.

In vitro studies have begun to unravel the mechanisms by which this compound exerts its effects. Initial research indicates that it may inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to modulate receptor activity has been observed, particularly in pathways relevant to cancer progression. These findings align with the broader trend of developing small-molecule inhibitors targeting specific disease mechanisms.

The synthesis of 3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-5-amine presents unique challenges due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such compounds. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of the pyrazole core, while fluorination methods allow for precise introduction of the 4-fluoro substituent. These advancements have streamlined the process of obtaining high-purity samples for further characterization and testing.

As research continues to progress, the potential applications of 3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-5-amine are likely to expand. Its structural features make it a versatile scaffold for generating analogs with tailored properties, allowing researchers to fine-tune its biological activity for specific therapeutic needs. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications.

The integration of machine learning and artificial intelligence into drug discovery has also accelerated the pace at which new compounds like this one are being identified and optimized. AI-driven platforms can analyze vast datasets to predict how modifications to a molecule will affect its potency and selectivity. This approach has already led to several breakthroughs in identifying novel drug candidates, including derivatives of pyrazole with significant therapeutic potential.

In conclusion,3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazol-5-am ine (CAS No. 1341993-84) represents a compelling example of how structural innovation can yield compounds with diverse biological activities. Its unique combination of substituents—particularly the 4-fluoro, methyl, and pyrazol moiety—makes it a valuable asset in pharmaceutical research. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping future therapies.